Cas no 3233-69-0 (Estradiol 17Beta-sulfate)

• Product Name: Estradiol 17Beta-sulfate
• CAS No: 3233-69-0
• Molecular Formula: C₁₈H₂₄O₅S
• Molecular Weight: 352.44516
• CID: 311365
• PubChem ID: 66429

Estradiol 17Beta-sulfate Properties

Names and Identifiers

• Estra-1,3,5(10)-triene-3,17-diol(17b)-, 17-(hydrogen sulfate)
• (3-hydroxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl) hydrogen sulfate
• CHEBI:191192
• 3,17beta-dihydroxyestra-1,3,5(10)-triene 17-sulfate
• (17beta)-estra-1,3,5(10)-triene-3,17-diol 17-(hydrogen sulfate)
• DTXSID50954120
• estra-1,3,5(10)-triene-3,17beta-diol 17beta-(hydrogen sulfate)
• Estra-1,3,5(10)-triene-3,17-diol (17beta)-, 17-(hydrogen sulfate)
• Estradiol 17-sulfate
• estradiol 17beta-sulfate
• [(8R,9S,13S,14S,17S)-3-hydroxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] hydrogen sulfate
• Estradiol-17-sulfate
• 17beta-estradiol 17-sulfate
• estradiol 17-(hydrogen sulfate)
• SCHEMBL454879
• 17beta-estradiol-17-sulfate
• 3233-69-0
• 3-hydroxyestra-1(10),2,4-trien-17beta-yl hydrogen sulfate

• InChIKey： JSUDNGPWAXYETN-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H24O5S/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)23-24(20,21)22/h3,5,10,14-17,19H,2,4,6-9H2,1H3,(H,20,21,22)
• SMILES： OC1C=CC2C3CCC4(C(CCC4C3CCC=2C=1)OS(=O)(O)=O)C

Computed Properties

• Exact Mass: 352.13452
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 352.13444504g/mol
• Heavy Atom Count: 24
• Complexity: 585
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 92.2Ų

Experimental Properties

• PSA: 83.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Sulfated steroids